Cas no 1217852-55-5 ((S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride)

• Product Name: (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride
• CAS No: 1217852-55-5
• MF: C₁₀H₂₄Cl₂N₂O
• MW: 259.216361045837
• MDL: MFCD28405196
• CID: 3157414
• PubChem ID: 53487329
• Update Time: 2025-10-31

(S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-((S)-3-Methyl-2-(methylamino)butyl)pyrrolidin-3-ol dihydrochloride
• 1-((S)-3-Methyl-2-(methylamino)butyl)pyrrolidin-3-oldihydrochloride
• 1-((S)-3-METHYL-2-METHYLAMINO-BUTYL)-PYRROLIDIN-3-OL bis-hydrochloride
• 1-((S)-3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol 2hcl
• AKOS027254034
• 1217852-55-5
• SCHEMBL9279854
• AS-40927
• 1-((S)-3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol dihydrochloride
• 1902256-45-4
• 1-[(2S)-3-methyl-2-(methylamino)butyl]pyrrolidin-3-ol;dihydrochloride
• MFCD28405196
• 1-((S)-3-Methyl-2-(methylamino)butyl)pyrrolidin-3-ol dihydrochloride
• (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride

• MDL： MFCD28405196
• Inchi： 1S/C10H22N2O.2ClH/c1-8(2)10(11-3)7-12-5-4-9(13)6-12;;/h8-11,13H,4-7H2,1-3H3;2*1H/t9?,10-;;/m1../s1
• InChI Key： SGQCMMXWOFMOCR-RBWXRWSZSA-N
• SMILES： Cl.Cl.OC1CCN(C1)C[C@H](C(C)C)NC

Computed Properties

• Exact Mass: 258.1265688Da
• Monoisotopic Mass: 258.1265688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Solid

(S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride

(S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride and CAS No. 1217852-55-5: A Comprehensive Overview in Modern Chemical Biology

The compound (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride, identified by its CAS number CAS No. 1217852-55-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemical configuration and structural complexity, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in various biochemical pathways.

Recent studies have highlighted the importance of chiral molecules in medicinal chemistry, emphasizing their role in modulating biological activity with high specificity. The stereochemical purity of (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride is a critical factor that contributes to its efficacy and selectivity. Research has demonstrated that the (S,S) configuration exerts distinct pharmacological effects compared to its enantiomers, underscoring the need for precise stereochemical control in drug design. This compound's structural framework, featuring a pyrrolidin-3-ol core with substituents at the 1-position and 3-position, provides a versatile scaffold for further derivatization and functionalization.

In the realm of drug development, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and enhancing therapeutic outcomes. The structural motif of (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride exhibits promising interactions with biological targets, making it a compelling candidate for investigating its potential as an intermediate in the synthesis of novel therapeutics. Its ability to engage with multiple receptors or enzymes suggests broad applicability across various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases.

The dihydrochloride form of this compound not only improves its pharmacokinetic properties but also facilitates its use in high-throughput screening (HTS) assays. These assays are crucial for identifying lead compounds that can be further optimized for clinical use. The enhanced solubility provided by the dihydrochloride salt allows for efficient delivery into cells and organisms, enabling researchers to assess its biological activity more accurately. This has been particularly valuable in preclinical studies where compound solubility is a limiting factor in evaluating potential drug candidates.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key interaction points with enzymes and receptors. These computational approaches have complemented experimental efforts by providing insights into the molecular basis of its pharmacological effects. Such integrative strategies are increasingly important in modern drug discovery, where interdisciplinary methods are leveraged to accelerate the development of new therapeutics.

The compound's structural features have also been explored in the context of developing novel biomaterials and functional molecules. Its rigid pyrrolidin-3-ol backbone provides stability while allowing for modifications at other positions, which can be tailored to achieve specific functionalities. This flexibility has been exploited in designing molecules that exhibit controlled release properties or targeted delivery systems. Such applications are particularly relevant in nanomedicine, where precise molecular design is essential for achieving desired therapeutic outcomes.

Furthermore, the stereochemical purity of (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride has implications for its metabolic fate and toxicity profile. Enantiomeric differences can significantly influence how a compound is processed by the body, including absorption, distribution, metabolism, and excretion (ADME) parameters. Understanding these differences is crucial for ensuring safety and efficacy in clinical settings. Recent studies have employed advanced analytical techniques to characterize enantiomeric impurities and assess their potential impact on drug performance.

The synthesis of this compound has also been optimized to ensure scalability and cost-effectiveness for industrial applications. Multi-step synthetic routes have been developed that minimize side reactions and maximize yield. These synthetic strategies are essential for producing sufficient quantities of the compound for both research purposes and potential commercialization. Efforts to streamline synthesis have also focused on reducing environmental impact by employing greener chemistry principles and sustainable methodologies.

In conclusion, (S,S)-1-(3-Methyl-2-methylamino-butyl)-pyrrolidin-3-ol Dihydrochloride represents a significant contribution to the chemical biology field due to its unique structural features and potential applications in drug discovery. Its stereochemical purity, solubility enhancements via dihydrochloride salt formation, and versatile structural framework make it a valuable tool for researchers exploring new therapeutic interventions. As computational methods continue to advance alongside experimental techniques, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address complex diseases with greater precision and efficacy.